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Introduction
Hexabromoethane (HBE), with the chemical formula C₂Br₆, is a fully brominated hydrocarbon.

It exists as a yellowish-white crystalline solid and is characterized by its high density and low

solubility in water.[1][2] HBE is primarily utilized as a flame retardant.[1] Its structure consists of

an ethane backbone where all hydrogen atoms have been substituted by bromine atoms.[1][2]

Upon heating, it decomposes to form tetrabromoethylene.[3][4] Like many halogenated

hydrocarbons, HBE is sensitive to radiation.[3][4] This guide provides a comprehensive

overview of the available data on the environmental fate, ecotoxicology, and mammalian

toxicology of hexabromoethane, highlighting areas where data is currently lacking.

Physicochemical Properties
A summary of the key physicochemical properties of hexabromoethane is presented in Table

1. This data is essential for predicting its behavior and distribution in the environment.

Table 1: Physicochemical Properties of Hexabromoethane
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Property Value Reference(s)

CAS Number 594-73-0 [2]

Molecular Formula C₂Br₆ [2]

Molecular Weight 503.45 g/mol [2]

Appearance
Yellowish-white crystalline

solid
[3][4]

Melting Point 155-160 °C [5]

Boiling Point 318 °C at 760 mmHg [5]

Vapor Pressure 0.00069 mmHg at 25°C [5]

Water Solubility Low (qualitative) [1][2]

Log Octanol-Water Partition

Coefficient (Log Kow)
4.663 [6]

Organic Carbon-Water

Partition Coefficient (Koc)

No experimental data

available. Estimation methods

based on Kow are available.

[7][8][9][10]

Henry's Law Constant
No experimental data

available.

Environmental Fate and Transport
The environmental fate and transport of a chemical describe its movement and transformation

in the air, water, and soil.

Persistence: Hexabromoethane is expected to be persistent in the environment.

Transport: Due to its low water solubility and moderate Log Kow, hexabromoethane is likely

to adsorb to organic matter in soil and sediment.[1][2][7][8] Its low vapor pressure suggests

that volatilization from water and soil surfaces is not a primary mode of transport.

Biodegradation: There is currently a lack of experimental data on the biodegradation of

hexabromoethane. Studies on other halogenated hydrocarbons suggest that
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biodegradation can occur under both aerobic and anaerobic conditions, but the specific

pathways and metabolites for hexabromoethane have not been elucidated.[10][11][12][13]

Ecotoxicology
Ecotoxicology studies the harmful effects of chemical substances on ecosystems. The

available acute ecotoxicity data for hexabromoethane is summarized in Table 2.

Table 2: Acute Ecotoxicity of Hexabromoethane

Test Organism Endpoint Value (mg/L) Reference(s)

Fish (Species not

specified)
96-hour LC₅₀ 0.51

Aquatic Invertebrate

(Species not

specified)

48-hour EC₅₀ 0.96

Algae

(Pseudokirchneriella

subcapitata)

72-hour EC₅₀ (Growth

Inhibition)
22.5 (EyC₅₀) [3]

LC₅₀ (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test population over a specified period.

EC₅₀ (Effective Concentration 50): The concentration of a substance that causes a specified

effect in 50% of the test population over a specified period.

EyC₅₀: The concentration that causes a 50% reduction in the yield of the algae.

Mammalian Toxicology
The available data on the mammalian toxicity of hexabromoethane is limited and primarily

comes from risk assessment summaries rather than detailed public studies.

Table 3: Mammalian Toxicity of Hexabromoethane
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Test Type Species Endpoint Value Reference(s)

Acute Oral

Toxicity
Not specified LD₅₀

> 2000 mg/kg

body weight

Acute Dermal

Toxicity
Not specified LD₅₀

> 2000 mg/kg

body weight

Subchronic Oral

Toxicity
Not specified 126-day NOAEL

> 100 mg/kg

body weight/day

Reproductive

Toxicity
Not specified NOAEL

> 300 mg/kg

body weight/day

Dermal

Sensitization
Guinea Pig Weak sensitizer

Mutagenicity/Cla

stogenicity
in vitro

Not expected to

be mutagenic or

clastogenic

LD₅₀ (Lethal Dose 50): The dose of a substance that is lethal to 50% of the test population.

NOAEL (No-Observed-Adverse-Effect Level): The highest dose or exposure level of a

substance at which no adverse effects are observed.

Bioaccumulation
Bioaccumulation is the process by which a substance builds up in an organism. The potential

for bioaccumulation is often estimated using the bioconcentration factor (BCF) or the

bioaccumulation factor (BAF).[11][14][15][16][17][18][19][20][21][22][23][24][25]

There is currently no experimental data available for the BCF or BAF of hexabromoethane. Its

moderate Log Kow of 4.663 suggests a potential for bioaccumulation in aquatic organisms.[6]

Toxicological Mechanisms and Signaling Pathways
There is a significant lack of information regarding the specific molecular mechanisms of

toxicity and the signaling pathways affected by hexabromoethane. General mechanisms of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/261838099_Predicting_the_Bioconcentration_Factor_of_Highly_Hydrophobic_Organic_Chemicals
https://www.epa.gov/comptox-tools/ecotoxicology-ecotox-knowledgebase-resource-hub
https://www.epa.gov/sites/default/files/2015-12/documents/method_1001_2002.pdf
https://assets.publishing.service.gov.uk/media/5a7b930f40f0b645ba3c5337/scho0507bmpo-e-e.pdf
https://pubmed.ncbi.nlm.nih.gov/26282223/
https://www.cefas.co.uk/media/vrjbhlkg/0303_nl-surfactants.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8074188/
https://downloads.regulations.gov/EPA-HQ-OPPT-2009-0154-0031/content.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/national-bioaccumulation-factors-supplemental-information.pdf
https://sencanada.ca/content/sen/committee/392/enrg/rep/rep06mar08-e.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2018%2Feccc%2FEn40-215-41-eng.pdf
https://www.ourcommons.ca/Content/Committee/421/ENVI/Brief/BR8384458/br-external/ScottDayna-e.pdf
https://www.echemportal.org/echemportal/content/participants/620
https://www.benchchem.com/product/b014528?utm_src=pdf-body
https://www.chemeo.com/cid/45-292-8/Ethane-hexabromo.pdf
https://www.benchchem.com/product/b014528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


toxicity for halogenated hydrocarbons can involve disruption of cell membranes, interference

with mitochondrial function, and generation of reactive oxygen species, leading to cellular

damage.[26] However, specific studies on hexabromoethane are not available in the public

domain.

Experimental Protocols
Detailed experimental protocols for the specific toxicity studies conducted on

hexabromoethane are not publicly available. The data presented in this guide are from

summary reports. However, standardized guidelines from the Organisation for Economic Co-

operation and Development (OECD) are typically followed for regulatory toxicity testing. These

include:

Acute Oral Toxicity: Generally follows OECD Test Guideline 401, 420, 423, or 425.[8][27][28]

[29] These studies involve administering the substance by gavage to fasted rodents (usually

rats) at various dose levels. Observations for mortality and clinical signs of toxicity are made

for up to 14 days.

Acute Dermal Toxicity: Typically follows OECD Test Guideline 402. The substance is applied

to the shaved skin of animals (often rabbits or rats) for 24 hours, and the animals are

observed for 14 days.

Fish Acute Toxicity Test: Follows OECD Test Guideline 203. Fish (e.g., Rainbow Trout, Zebra

Fish, or Fathead Minnow) are exposed to a range of concentrations of the test substance in

water for 96 hours.[1][5][17][20][29][30][31][32] Mortality is the primary endpoint.

Daphnia sp. Acute Immobilisation Test: Follows OECD Test Guideline 202. Daphnia magna

are exposed to the test substance for 48 hours, and the concentration at which 50% of the

daphnids are immobilized is determined.[15][26][33][34][35][36][37]

Algal Growth Inhibition Test: Follows OECD Test Guideline 201. A culture of green algae

(e.g., Pseudokirchneriella subcapitata) is exposed to the test substance for 72 hours, and the

inhibition of growth is measured.[3][14][18][19][30][38]

Bioconcentration in Fish: Follows OECD Test Guideline 305. This study determines the

uptake and depuration of a chemical by fish from water, allowing for the calculation of the

BCF.
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Conclusion
Hexabromoethane is a substance for which there is a notable lack of in-depth, publicly

available toxicological and environmental data. While summary data from regulatory

assessments provide a general overview of its hazard profile, the absence of detailed

experimental studies, particularly regarding chronic toxicity, biodegradation, bioaccumulation,

and mechanisms of action, presents a significant knowledge gap. Further research is required

to fully characterize the environmental and health risks associated with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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